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An In-depth Technical Guide to Sarcosine-15N

Introduction
Sarcosine-15N is the stable isotope-labeled form of sarcosine, also known as N-methylglycine.

[1] Sarcosine itself is an endogenous amino acid derivative that functions as an intermediate in

the metabolism of choline and methionine and their subsequent conversion to glycine.[2][3] The

incorporation of the heavy nitrogen isotope (¹⁵N) in place of the natural abundance ¹⁴N provides

a distinct mass signature, making Sarcosine-15N an invaluable tool for researchers,

particularly in the fields of metabolomics, neuroscience, and drug development.

Stable isotope labeling offers a non-radioactive method for tracing and quantifying molecules in

complex biological systems.[4] Sarcosine-15N is frequently employed as an internal standard

in mass spectrometry-based applications for the precise quantification of its unlabeled

counterpart.[1] Its primary area of research application is in the study of schizophrenia, where

sarcosine has been investigated for its role as a competitive inhibitor of the glycine transporter

type I (GlyT1) and a co-agonist of the N-methyl-D-aspartate (NMDA) receptor.[1][5][6] By

inhibiting GlyT1, sarcosine increases the synaptic concentration of glycine, thereby potentiating

NMDA receptor function.[1][7]

This guide provides a comprehensive overview of the chemical properties, biochemical

mechanisms, and research applications of Sarcosine-15N.
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Chemical Properties and Data
Sarcosine-15N is physically a white, water-soluble, crystalline powder.[2][8] It is essential to

store it under specific conditions to maintain its stability. Stock solutions should be stored at

-80°C for up to six months or at -20°C for up to one month, protected from light and under a

nitrogen atmosphere.[5]

Quantitative Data Summary
The key chemical and physical properties of Sarcosine-15N are summarized below, with a

comparison to its unlabeled form for reference.

Property
Sarcosine
(Unlabeled)

Sarcosine-15N Data Source(s)

IUPAC Name
2-(methylamino)acetic

acid

2-

(methyl[¹⁵N]amino)ace

tic acid

[9]

Synonyms
N-Methylglycine,

Methylglycine

N-Methylglycine-¹⁵N,

Sarcosin-¹⁵N
[1][9]

Chemical Formula C₃H₇NO₂ C₃H₇¹⁵NO₂ [2][10]

Molecular Weight 89.09 g/mol 90.09 g/mol [2][10]

CAS Number 107-97-1
Not consistently

available
[2][10]

Appearance White solid White solid [2]

Solubility in Water 89.09 g/L (at 20 °C) High [2]

Melting Point 208 to 212 °C Not specified [2]

Isotopic Purity N/A Typically ≥98% [10]

Biochemical Role and Mechanism of Action
Sarcosine plays a significant role in central nervous system (CNS) biochemistry, primarily

through its interaction with the glutamatergic system. It acts as a potent inhibitor of the glycine
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transporter type I (GlyT1), a protein responsible for clearing glycine from the synaptic cleft.[11]

By blocking this transporter, sarcosine elevates extracellular glycine levels.

Glycine is an essential co-agonist, along with glutamate, for the activation of the NMDA

receptor.[6] Therefore, by increasing synaptic glycine, sarcosine indirectly enhances NMDA

receptor signaling.[1] This mechanism is of particular interest in schizophrenia research, as

NMDA receptor hypofunction is a leading hypothesis for the pathophysiology of the disorder.[6]

[11][12] Sarcosine is also considered a direct co-agonist at the NMDA receptor's glycine

binding site.[7]
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Mechanism of Action of Sarcosine at the Glutamatergic Synapse
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Workflow for Sarcosine Quantification using Sarcosine-15N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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